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Compound of Interest

Compound Name: Pyridinium dichromate

Cat. No.: B156615

An In-depth Technical Guide to the Preparation of Pyridinium Dichromate (PDC)

Introduction

Pyridinium dichromate (PDC), with the chemical formula [CsHsNH]2[Cr207], is a versatile and
mild oxidizing agent widely employed in organic synthesis.[1][2] It is an orange-yellow
crystalline powder that is particularly valued for its ability to selectively oxidize primary alcohols
to aldehydes and secondary alcohols to ketones with high efficiency.[3][4] Unlike its
counterpart, pyridinium chlorochromate (PCC), PDC is less acidic, making it more suitable for
reactions involving acid-sensitive substrates.[5][6] This reagent, also known as the Cornforth
reagent, is stable, non-hygroscopic, and soluble in various organic solvents, which simplifies its
handling and application in a laboratory setting.[1][5]

This guide provides a comprehensive overview of the preparation of pyridinium dichromate,
including its chemical properties, a detailed experimental protocol, and safety considerations.

Chemical and Physical Properties

The physical and chemical properties of PDC are summarized in the table below, providing key
data for laboratory use.
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Property Value Reference(s)

CAS Number 20039-37-6 [3]

Molecular Formula C10H12Cr2N207 [3]

Molecular Weight 376.2 g/mol [4]
Orange-yellow crystalline

Appearance [31[6]
powder

Melting Point 152-153 °C [31[4]

Soluble in water,
Dimethylformamide (DMF),

Solubility and Dimethyl sulfoxide [1][6]
(DMSO). Sparingly soluble in
CH2Cla.
o Weakly acidic; less acidic than
Acidity [5][6]
PCC.

- Stable in air and not
Stability _ _ [1][6]
particularly hygroscopic.

Preparation of Pyridinium Dichromate (Cornforth
Reagent)

The most common method for preparing pyridinium dichromate is by the reaction of
chromium trioxide (CrOs) with pyridine in an agqueous solution.[1][5] This procedure, developed
by Sir John Warcup Cornforth, yields a stable, orange solid that can be easily isolated.[1]

Reaction Stoichiometry and Mechanism
The overall balanced chemical equation for the synthesis of PDC is:

2 CrOs + 2 CsHsN + H20 - (CsHsNH)2Cr207

The reaction involves the formation of chromic acid from chromium trioxide and water, which
then reacts with pyridine to form the dipyridinium salt of dichromic acid.
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2 CrOs
Chromium Trioxide

2 CsHsN \ Reaction (CsHsNH)2Cr207
Pyridine Pyridinium Dichromate

H20
Water

Figure 1: Chemical Synthesis of Pyridinium Dichromate
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1. Dissolve CrOs
in H20

2. Cool solution
(Ice Bath)

3. Add Pyridine
dropwise (15-25°C)

4. Add Acetone to
precipitate product

5. Cool mixture
(Ice Bath)

6. Filter the solid
(Buchner Funnel)

7. Wash with
cold Acetone

8. Dry under vacuum

End: Pure PDC

Figure 2: Experimental Workflow for PDC Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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